Cas no 330793-63-0 (n-(4-bromophenyl)-n-(1-phenylethyl)amine)

• Product Name: n-(4-bromophenyl)-n-(1-phenylethyl)amine
• CAS No: 330793-63-0
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• CID: 917573
• PubChem ID: 12174320
• Update Time: 2025-04-19

n-(4-bromophenyl)-n-(1-phenylethyl)amine Chemical and Physical Properties

Names and Identifiers

• n-(4-bromophenyl)-n-(1-phenylethyl)amine
• 4-bromo-N-(1-phenylethyl)aniline
• 4-Brom-N-(1-phenylethyl)anilin
• benzenemethanamine, N-(4-bromophenyl)-α-methyl-
• LogP
• 330793-63-0
• DTXSID00479191
• DB-094777
• n-(4-bromophenyl)-n-(l -phenylethyl)amine
• AKOS017280373
• WMMSGYSFSFERDX-UHFFFAOYSA-N
• AKOS000240892
• SCHEMBL5786454

• Inchi： 1S/C14H14BrN/c1-11(12-5-3-2-4-6-12)16-14-9-7-13(15)8-10-14/h2-11,16H,1H3
• InChI Key： WMMSGYSFSFERDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 275.03100
• Monoisotopic Mass: 275.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.69520